Cas no 2172619-45-1 (3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}prop-2-enoic acid)

• Product Name: 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}prop-2-enoic acid
• CAS No: 2172619-45-1
• MF: C₂₈H₂₂N₂O₅
• MW: 466.484687328339
• CID: 6488568
• PubChem ID: 165564570
• Update Time: 2025-10-31

3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}prop-2-enoic acid
• 3-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]phenyl}prop-2-enoic acid
• EN300-1550431
• 2172619-45-1

• Inchi： 1S/C28H22N2O5/c31-26(30-20-14-11-19(12-15-20)13-16-27(32)33)10-5-17-29-28(34)35-18-25-23-8-3-1-6-21(23)22-7-2-4-9-24(22)25/h1-4,6-9,11-16,25H,17-18H2,(H,29,34)(H,30,31)(H,32,33)/b16-13+
• InChI Key： DALFMUJUGSDGMU-DTQAZKPQSA-N
• SMILES： O(C(NCC#CC(NC1C=CC(/C=C/C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.15287181g/mol
• Monoisotopic Mass: 466.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 841
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}prop-2-enoic acid

Comprehensive Overview of 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}prop-2-enoic acid (CAS No. 2172619-45-1)

3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}prop-2-enoic acid (CAS No. 2172619-45-1) is a specialized organic compound widely utilized in peptide synthesis and bioconjugation applications. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a propiolic acid moiety, makes it a valuable intermediate in drug discovery and biomaterial engineering. Researchers frequently employ this compound for its ability to facilitate click chemistry reactions, particularly in the development of targeted therapeutics and diagnostic probes.

The growing interest in Fmoc-protected compounds like 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}prop-2-enoic acid aligns with advancements in precision medicine and biopharmaceuticals. Recent studies highlight its role in covalent inhibitor design, where its alkyne-functionalized backbone enables selective binding to biological targets. This property is critical for addressing challenges in cancer therapy and neurodegenerative disease research, topics frequently searched in academic and industrial databases.

From a synthetic perspective, the compound’s CAS No. 2172619-45-1 is often associated with queries about solid-phase peptide synthesis (SPPS) optimization. Its Fmoc group ensures compatibility with standard N-terminal deprotection protocols, while the α,β-unsaturated carbonyl segment allows for Michael addition reactions—a hotspot in biocompatible polymer development. These features have spurred discussions in forums and publications about its potential in 3D bioprinting and smart drug delivery systems.

Analytical characterization of 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}prop-2-enoic acid typically involves HPLC-MS and NMR spectroscopy, techniques commonly searched by quality control professionals. The compound’s stability under ambient storage conditions and solubility in polar aprotic solvents (e.g., DMF, DMSO) further enhance its practicality for high-throughput screening. Notably, its UV-active Fmoc chromophore simplifies reaction monitoring, a feature emphasized in recent automated synthesis workflows.

Emerging applications of this compound intersect with trends in AI-driven molecular design and green chemistry. Computational models increasingly predict its derivatives for enzyme inhibition, while its atom-economical synthesis appeals to sustainable chemistry initiatives. These aspects resonate with search trends around eco-friendly reagents and machine learning in drug development, positioning CAS No. 2172619-45-1 as a bridge between traditional organic chemistry and cutting-edge technologies.

In conclusion, 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}prop-2-enoic acid exemplifies the convergence of chemical innovation and biomedical demand. Its multifaceted utility—from peptide modification to material science—ensures sustained relevance in both academic and industrial settings, as reflected in global search queries and patent filings.